1-benzyl-5-(4-bromophenyl)-2-(methylthio)-1H-imidazole

• IUPAC Name: 1-benzyl-5-(4-bromophenyl)-2-methylsulfanylimidazole
• InChI: InChI=1S/C17H15BrN2S/c1-21-17-19-11-16(14-7-9-15(18)10-8-14)20(17)12-13-5-3-2-4-6-13/h2-11H,12H2,1H3
• InChI Key: IMCBHNIVPULHPA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(N1CC2=CC=CC=C2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H15BrN2S
• Molecular Weight: 359.3 g/mol

Description

1-benzyl-5-(4-bromophenyl)-2-(methylthio)-1H-imidazole is a chemical compound with potential applications in scientific research. This compound belongs to the class of imidazole derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound and its derivatives are synthesized through various methods, including copper-catalyzed cycloadditions and palladium-catalyzed arylation. For example, copper-promoted cycloaddition of α-methylenyl isocyanides with benzothiazoles has been developed to access benzo[d]imidazothiazoles, showcasing a method to obtain structurally related compounds under mild conditions (Wang, Li, & Zhu, 2015).

• X-ray Diffraction Studies : The structural elucidation of compounds similar to 1-benzyl-5-(4-bromophenyl)-2-(methylthio)-1H-imidazole has been achieved through X-ray diffraction, providing insights into their crystalline structures and helping in the design of amyloid-avid probes (Ribeiro Morais, C. Santos, I. Santos, & Paulo, 2012).

Potential Applications

• Materials Science : The compound's derivatives have been explored for their potential in constructing novel metal–organic frameworks (MOFs) with applications ranging from catalysis to gas storage. The versatility of imidazole-based compounds in forming various structural motifs in MOFs highlights their importance in materials science (Sun, Qi, Wang, Che, & Zheng, 2010).

• Antimicrobial Applications : Certain derivatives have been investigated for their antimicrobial properties, indicating potential use in developing new antibacterial and antifungal agents. For instance, novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazole derivatives showed very good antibacterial and antifungal activity, suggesting their application in medical materials and coatings (Lamani, Shetty, Kamble, & Khazi, 2009).

• Corrosion Inhibition : Imidazole derivatives have also been assessed for their role in corrosion inhibition, particularly in protecting metals in acidic environments. This application is crucial in industries where metal durability is essential, including in the formulation of coatings and paints (Ammal, Prajila, & Joseph, 2018).